Cas no 114522-16-6 (5,6-Dihydro-5-aza-2’-deoxycytidine (may contain up to 15% inorganics))

• Product Name: 5,6-Dihydro-5-aza-2’-deoxycytidine (may contain up to 15% inorganics)
• CAS No: 114522-16-6
• MF: C₈H₁₄N₄O₄
• MW: 230.221161365509
• MDL: MFCD11041087
• CID: 2660861
• Update Time: 2025-10-28

5,6-Dihydro-5-aza-2’-deoxycytidine (may contain up to 15% inorganics) Chemical and Physical Properties

Names and Identifiers

• 5,6-DIHYDRO-5-AZA-2'-DEOXYCYTIDINE
• 5,6-Dihydro-5-aza-2’-deoxycytidine (may contain up to 15% inorganics)

• MDL： MFCD11041087
• Inchi： 1S/C8H14N4O4/c9-7-10-3-12(8(15)11-7)6-1-4(14)5(2-13)16-6/h4-6,13-14H,1-3H2,(H3,9,10,11,15)/t4-,5+,6-/m0/s1
• InChI Key： LAOLDMMWVYDDID-JKUQZMGJSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@H]1N1C(NC(N)=NC1)=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on 5,6-Dihydro-5-aza-2’-deoxycytidine (may contain up to 15% inorganics)

Comprehensive Overview of 5,6-Dihydro-5-aza-2’-deoxycytidine (CAS No. 114522-16-6) and Its Applications

5,6-Dihydro-5-aza-2’-deoxycytidine (CAS No. 114522-16-6) is a chemically modified nucleoside analog that has garnered significant attention in the fields of biomedical research and pharmaceutical development. This compound, which may contain up to 15% inorganics, is often utilized in studies related to epigenetics, DNA methylation, and cancer therapeutics. Its unique structure, featuring a dihydro-5-aza modification, makes it a valuable tool for researchers investigating gene expression regulation and cellular differentiation.

In recent years, the scientific community has shown growing interest in epigenetic modifiers, particularly those that can influence DNA methylation patterns. 5,6-Dihydro-5-aza-2’-deoxycytidine is one such compound, often compared to its well-known analog, 5-aza-2’-deoxycytidine (Decitabine). Researchers are exploring its potential as a hypomethylating agent, which could play a role in cancer therapy by reactivating silenced tumor suppressor genes. This aligns with the current trend of targeting epigenetic dysregulation in diseases like myelodysplastic syndromes (MDS) and acute myeloid leukemia (AML).

The compound's mechanism of action involves incorporation into DNA strands during replication, leading to the inhibition of DNA methyltransferases (DNMTs). This property has made it a subject of interest in precision medicine and personalized cancer treatments. With the rise of next-generation sequencing (NGS) technologies, researchers are now able to study the effects of 5,6-Dihydro-5-aza-2’-deoxycytidine at a single-cell resolution, further unlocking its potential in translational research.

Beyond oncology, 5,6-Dihydro-5-aza-2’-deoxycytidine is also being investigated for its role in stem cell research and regenerative medicine. Its ability to modulate epigenetic marks makes it a promising candidate for inducing pluripotency in somatic cells, a hot topic in the era of induced pluripotent stem cells (iPSCs). This application is particularly relevant given the increasing demand for disease modeling and drug screening platforms that rely on patient-derived cells.

From a synthetic chemistry perspective, the production of 5,6-Dihydro-5-aza-2’-deoxycytidine requires careful control to ensure purity and stability. The presence of up to 15% inorganics is a critical specification for researchers, as it may affect the compound's performance in in vitro assays and in vivo studies. Quality control measures, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), are essential to verify the compound's identity and purity.

In the context of drug discovery, 5,6-Dihydro-5-aza-2’-deoxycytidine represents a stepping stone for developing novel epigenetic drugs. The pharmaceutical industry is actively exploring combinations of hypomethylating agents with immunotherapies or targeted therapies, a strategy that could enhance treatment efficacy while minimizing side effects. This approach resonates with the broader shift toward combination therapies in oncology.

For researchers working with 5,6-Dihydro-5-aza-2’-deoxycytidine, proper handling and storage are paramount. The compound should be stored under controlled conditions, typically at -20°C, to maintain its stability. Additionally, its solubility in aqueous buffers and organic solvents should be considered when designing experiments, as these factors can influence its bioavailability and activity in biological systems.

The future of 5,6-Dihydro-5-aza-2’-deoxycytidine research lies in its potential to bridge the gap between basic science and clinical applications. As the understanding of epigenetic mechanisms deepens, this compound may find new roles in treating not only cancer but also neurodegenerative diseases and autoimmune disorders. Its versatility and unique properties ensure that it will remain a key player in the evolving landscape of biomedical research.